Cas no 1803605-74-4 (N,N-Dimethyl-3-(pyrrolidin-3-yloxy)pyridin-2-amine dihydrochloride)

• Product Name: N,N-Dimethyl-3-(pyrrolidin-3-yloxy)pyridin-2-amine dihydrochloride
• CAS No: 1803605-74-4
• MF: C₁₁H₁₉Cl₂N₃O
• MW: 280.194060564041
• CID: 5055413
• Update Time: 2025-11-01

N,N-Dimethyl-3-(pyrrolidin-3-yloxy)pyridin-2-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-3-(pyrrolidin-3-yloxy)pyridin-2-amine dihydrochloride
• N,N-dimethyl-3-pyrrolidin-3-yloxypyridin-2-amine;dihydrochloride
• N,N-Dimethyl-3-(pyrrolidin-3-yloxy)pyridin-2-amine dihydrochloride

• Inchi： 1S/C11H17N3O.2ClH/c1-14(2)11-10(4-3-6-13-11)15-9-5-7-12-8-9;;/h3-4,6,9,12H,5,7-8H2,1-2H3;2*1H
• InChI Key： TZJLSEBXCDGLLE-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C1=CC=CN=C1N(C)C)C1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 198
• Topological Polar Surface Area: 37.4

N,N-Dimethyl-3-(pyrrolidin-3-yloxy)pyridin-2-amine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N,N-Dimethyl-3-(pyrrolidin-3-yloxy)pyridin-2-amine dihydrochloride

N,N-Dimethyl-3-(pyrrolidin-3-yloxy)pyridin-2-amine dihydrochloride and Its Significance in Modern Chemical Biology

N,N-Dimethyl-3-(pyrrolidin-3-yloxy)pyridin-2-amine dihydrochloride, with the CAS number 1803605-74-4, represents a compound of considerable interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug discovery and therapeutic intervention. The intricate interplay of functional groups within its framework—specifically the pyrrolidinyl and pyridyl moieties—suggested a versatile chemical profile that could be exploited for developing novel bioactive molecules.

The< strong>pyrrolidin-3-yloxy substituent in the molecule is particularly noteworthy, as it introduces a cyclic amine structure that is commonly found in biologically active compounds. Pyrrolidine derivatives are well-documented for their role in modulating various biological pathways, including neurotransmitter systems and enzyme inhibition. The incorporation of this moiety into the< strong>pyridin-2-amine backbone not only enhances the compound's solubility and bioavailability but also imparts specific pharmacophoric properties that could be leveraged for targeted therapeutic effects.

The< strong>dihydrochloride salt form of this compound further improves its pharmacokinetic properties by increasing its water solubility, which is a critical factor for oral and injectable formulations. This enhancement in solubility can lead to more efficient absorption and distribution within the body, thereby optimizing therapeutic outcomes. The dihydrochloride form is a common salt used in pharmaceuticals to enhance stability and bioavailability, making it a preferred choice for drug development.

In recent years, there has been growing interest in exploring the< strong>pharmacological potential of< strong>N,N-Dimethyl-3-(pyrrolidin-3-yloxy)pyridin-2-amine dihydrochloride. Preclinical studies have begun to uncover its potential as a modulator of various signaling pathways relevant to neurological disorders, inflammation, and cancer. The< strong>pyridine ring, a core structural feature, is known to interact with a wide range of biological targets, including receptors and enzymes. This interaction profile makes the compound a promising candidate for further investigation in medicinal chemistry.

One of the most compelling aspects of this compound is its ability to interact with< strong>protein kinases, which are key players in many disease pathways. Protein kinases are enzymes that regulate cellular processes through phosphorylation, and their dysregulation is implicated in numerous conditions, including cancer and autoimmune diseases. By targeting these kinases,< strong>N,N-Dimethyl-3-(pyrrolidin-3-yloxy)pyridin-2-amine dihydrochloride may offer a novel approach to modulate these pathways and restore normal cellular function.

The< strong>synthetic accessibility of this compound also contributes to its attractiveness as a research tool and potential drug candidate. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with increasing efficiency and purity. This accessibility allows researchers to rapidly explore derivatives and analogs, accelerating the drug discovery process. The ability to modify specific functional groups within the molecule provides chemists with the flexibility to fine-tune its pharmacological properties.

In addition to its kinase-targeting potential, preliminary studies suggest that< strong>N,N-Dimethyl-3-(pyrrolidin-3-yloxy)pyridin-2-amine dihydrochloride may have< strong>anti-inflammatory effects. Inflammation is a hallmark of many chronic diseases, including cardiovascular disorders and neurodegenerative conditions. By inhibiting inflammatory pathways, this compound could potentially ameliorate symptoms associated with these diseases. The< strong>pyrrolidine ring, known for its ability to modulate immune responses, plays a crucial role in this potential anti-inflammatory activity.

The< strong>cyclic amine structure inherent in the molecule also suggests potential interactions with neurotransmitter systems. Neurotransmitters such as serotonin and dopamine play critical roles in mood regulation, cognitive function, and pain perception. By modulating these systems, compounds like this one may offer therapeutic benefits for neurological disorders such as depression, anxiety, and Parkinson's disease. Further research is needed to fully elucidate these interactions and their implications for clinical applications.

The development of< strong>N,N-Dimethyl-3-(pyrrolidin-3-yloxy)pyridin-2-amine dihydrochloride aligns with broader trends in pharmaceutical research towards identifying small molecules that can modulate complex biological pathways. The integration of computational chemistry tools has enabled researchers to predict how such compounds might interact with biological targets at an atomic level. These predictions are then validated through experimental studies, creating a synergistic approach that accelerates the discovery process.

The< strong>solubility enhancement provided by the dihydrochloride form is particularly relevant in formulations intended for oral administration.< strong>Solubility issues are a major challenge in drug development, as they can limit bioavailability and necessitate higher doses or alternative delivery methods.< strong>N,N-Dimethyl-3-(pyrrolidin-3-yloxy)pyridin-2-amine dihydrochloride, by overcoming these solubility barriers, offers a practical advantage for patients who would otherwise face difficulties with medication adherence.

In conclusion,< strong>N,N-Dimethyl-3-(pyrrolidin-3-yloxy)pyridin-2-amine dihydrochloride (CAS 1803605-74-4) represents a promising compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features—particularly the combination of pyrrolidine and pyridine moieties—make it an attractive candidate for further exploration as a therapeutic agent.< strong>Dihydrochloride salt formation enhances its pharmacokinetic properties,, improving solubility and bioavailability while maintaining stability during storage and transport.< strong>Preliminary studies indicate its utility as an inhibitor of protein kinases,< strong>a key mechanism relevant to cancer therapy,< strong>Show anti-inflammatory effects,< strong>Possibly interact with neurotransmitter systems,< >and more.